BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Solubility of Polyvinylpyrrolidone in Organic
Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polyvinylpyrrolidone

Cat. No.: B124986

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Polyvinylpyrrolidone (PVP), a water-soluble polymer, exhibits remarkable solubility in a
diverse range of organic solvents, a characteristic governed by its amphiphilic molecular
structure which contains both a polar amide group and non-polar alkyl groups.[1] This dual
nature allows for its application in numerous fields, from pharmaceutical formulations to
industrial coatings.[2] The solubility of PVP is primarily influenced by its molecular weight
(indicated by its K-value), the polarity of the solvent, temperature, and the presence of co-
solvents.[3] This guide provides an in-depth analysis of these factors, presents solubility data in
a clear, tabular format, and details a standardized experimental protocol for determining
solubility.

Understanding Polyvinylpyrrolidone (PVP)

PVP is a synthetic polymer produced from the monomer N-vinylpyrrolidone.[4] Commercially, it
is available in various grades classified by their K-value, which is derived from viscosity
measurements and corresponds to the polymer's average molecular weight.[5][6][7] Common
grades include K-15, K-30, K-60, and K-90, with the K-value increasing with the average
molecular weight.[6] This molecular weight is a critical factor determining the physical
properties of PVP, including its solubility profile.[3][6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b124986?utm_src=pdf-interest
https://www.benchchem.com/product/b124986?utm_src=pdf-body
https://www.chemicalbook.com/article/chemical-properties-of-polyvinylpyrrolidone.htm
https://www.researchgate.net/profile/Christos-Koukiotis/post/Would_dispersion_of_copper_oxide_nanoparticles_in_polar_solvents_water_ethylene_glycol_glycol_water_mixtures_lead_to_stable_nanofluids/attachment/5cf2f661cfe4a7968da631de/AS%3A765105008570368%401559426657064/download/pvp_polymers_brochure.pdf
https://www.researchgate.net/publication/283478644_Solubility_of_Polyvinylpyrrolidone_with_Different_Molecular_Weights_in_Supercritical_Carbon_Dioxide
https://www.benchchem.com/product/b124986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7462970/
http://101.200.202.226/files/prod/manuals/201211/22/23033001.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://future4200.com/uploads/default/original/2X/2/2905229291697b5c568ecc12d7c6032cb1677003.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://www.researchgate.net/publication/283478644_Solubility_of_Polyvinylpyrrolidone_with_Different_Molecular_Weights_in_Supercritical_Carbon_Dioxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4209342.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Factors Influencing Solubility

The dissolution of PVP in organic solvents is a complex interplay of several factors:

e Molecular Weight (K-Value): Generally, an inverse relationship exists between the molecular
weight of PVP and its solubility in organic solvents. Lower molecular weight grades, such as
PVP K-15 and K-30, tend to be soluble in a broader range of solvents compared to higher
molecular weight grades like K-90.[3] For instance, in many polar organic solvents, the
solubility of PVP decreases as the molecular weight increases.

» Solvent Polarity: The principle of "like dissolves like" is paramount. As a polar polymer, PVP
dissolves readily in polar organic solvents such as alcohols, glycols, amines, and some
chlorinated hydrocarbons.[1][8][9] Conversely, it is generally insoluble or sparingly soluble in
non-polar solvents like hydrocarbons, ethers, and ketones such as acetone.[1][2][9]

o Temperature: Increasing the temperature typically enhances the rate of dissolution and can
increase the solubility limit of PVP in a given solvent.[10] However, this effect can vary, and
for some solvent systems, PVP may exhibit a lower critical solution temperature (LCST),
where it precipitates out of solution upon heating.

e Co-solvents: The solubility of PVP in poor solvents can be significantly improved by using a
co-solvent. For example, while PVP has poor solubility in aliphatic hydrocarbons, clear 3-5%
solutions can be prepared by first dissolving the polymer in butanol and then adding the
hydrocarbon.[7][11]

Quantitative Solubility Data

The following tables summarize the solubility of various PVP grades across a range of common
organic solvents. This data is compiled from multiple technical sources and provides a
comparative overview.

Table 1: Solubility of Low Molecular Weight PVP (e.g., K-15, K-25, K-30)
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Solvent Class Solvent Example Solubility References
Methanol, Ethanol,

Alcohols Isopropanol, Butanol, Soluble [51[12]
Cyclohexanol
Propylene Glycol,

Glycols Glycerin, Polyethylene  Soluble [5]
Glycol (PEG 200, 400)

) Acetic Acid, Propionic

Acids ) Soluble [5]
Acid
Ethanolamine,

) Diethanolamine,

Amines _ _ Soluble
Triethanolamine,
Pyridine
Chloroform,

Halogenated Dichloromethane, 1,2-  Soluble [5][13][14][15]
Dichloroethane

Lactones y-Butyrolactone Soluble
Acetone, Methyl Ethyl Insoluble / Sparingl

Ketones Y Y paringy [1][6]
Ketone (MEK) Soluble
Diethyl Ether,

Ethers ) Insoluble [5116119]
Dimethyl Ether
Toluene, Xylene,

Hydrocarbons Mineral Oil, Hexane, Insoluble [51[11]
Cyclohexane

Esters Ethyl Acetate Insoluble [5]

Table 2: Solubility of High Molecular Weight PVP (e.g., K-90)
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Solvent Class Solvent Example Solubility References
Methanol, Ethanol,

Alcohols Soluble [16][17][18]
Isopropanol
Ethylene Glycaol,

Glycols Soluble [16]
Propylene Glycol
Dimethylformamide

. (DMF),

Amides ) ] Soluble [16]
Dimethylacetamide
(DMA)

Lactams 2-Pyrrolidone Soluble [16]

Halogenated Chloroform Soluble [18]

Ketones Acetone Insoluble [9][18]

Ethers Diethyl Ether Insoluble [9][18]
General

Hydrocarbons Insoluble [11]
Hydrocarbons

Experimental Protocol for Solubility Determination

This section outlines a standardized methodology for determining the solubility of a PVP

sample in an organic solvent.

5.1 Objective To qualitatively and quantitatively determine the solubility of a specific grade of

Polyvinylpyrrolidone in a selected organic solvent at a controlled temperature.

5.2 Materials and Apparatus

Polyvinylpyrrolidone (specific K-value)

Organic solvent (analytical grade)

Analytical balance (x 0.0001 g)

Glass vials or bottles with screw caps (e.g., 20 mL)
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e Magnetic stirrer and stir bars

e Measuring cylinder or pipette

e Spatula

o Water bath or incubator for temperature control

o Centrifuge (for quantitative analysis)

» Drying oven (for quantitative analysis)

5.3 Experimental Workflow Diagram
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1. Preparation
Tare glass vial

l

2. Weighing
Accurately weigh PVP sample
(e.g.,0.19)

:

3. Solvent Addition
Add known volume of solvent
(e.g., 10 mL)

4. Dissolution
Add stir bar and seal vial.

Stir at constant temperature
(e.g., 24h at 25°C)

5. Qualitative Assessment
Visually inspect for clarity,
undissolved particles, or
phase separation

If cloudy/

If clear o
precipitate

Soluble Insoluble / Partially Soluble

(Clear, homogeneous solution) (Cloudy, precipitate)

6. Quantitative Analysis (Optional)
Centrifuge to separate solids.
Evaporate solvent from a known
volume of supernatant.
Weigh the residue.

7. Calculation
Determine solubility
(e.g., in /100 mL)
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PVP Properties Solvent Properties

Molecular Weight '
(K-Value) Solvent Polarity
- 7

Lower MW
favors solubility

Solubility Outcome

e.g., High K-Value PVP
in Non-Polar Solvent (Hexane)

Matching polarity
favors solubility

e.g., Low K-Value PVP
in Polar Solvent (Ethanol)

High Solubility

Click to download full resolution via product page

Low Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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